Cas no 41464-47-5 (2,2',3,6'-Tetrachlorobiphenyl)

• Product Name: 2,2',3,6'-Tetrachlorobiphenyl
• CAS No: 41464-47-5
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• CID: 331744
• PubChem ID: 521055
• Update Time: 2025-06-27

2,2',3,6'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,6'-tetrachloro-
• 2,2',3,6'-Tetrachlorobiphenyl
• , 3, 6
• 2, 2
• -TETRACHLOROBIPHENY
• DTXSID40866046
• 1,2-dichloro-3-(2,6-dichlorophenyl)benzene
• Q27280669
• CUGLICQCTXWQNF-UHFFFAOYSA-N
• 1,1'-BIPHENYL, 2,2',3,6'-TETRACHLORO
• PCB No. 46 10 microg/mL in Isooctane
• 1,1'-Biphenyl, 2,2',3,6'-tetrachloro-; 2,2',3,6'-Tetrachloro-1,1'-biphenyl; 2,2',3,6'-Tetrachlorobiphenyl; PCB 46; 2,2',3,6'-TetraCB
• PCB 46
• 2,2',3,6'-Tetrachloro-1,1'-biphenyl
• 2,2',3,6'-Tetrachloro-1,1'-biphenyl #
• 41464-47-5
• SCHEMBL4456270
• IDU8E8184W
• UNII-IDU8E8184W
• 1,1'-Biphenyl, 2,2',3,6'-tetrachloro-

• MDL： MFCD00661127
• Inchi： 1S/C12H6Cl4/c13-8-4-2-5-9(14)11(8)7-3-1-6-10(15)12(7)16/h1-6H
• InChI Key： CUGLICQCTXWQNF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 289.92200
• Monoisotopic Mass: 289.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.4420 (rough estimate)
• Melting Point: 106.53°C (estimate)
• Boiling Point: 374.95°C (rough estimate)
• Flash Point: 152.1ºC
• Refractive Index: 1.6120 (rough estimate)
• PSA: 0.00000
• LogP: 5.96720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,6'-Tetrachlorobiphenyl

2,2',3,6'-Tetrachlorobiphenyl (CAS No. 41464-47-5): Properties, Applications, and Environmental Impact

2,2',3,6'-Tetrachlorobiphenyl (CAS No. 41464-47-5) is a chlorinated organic compound belonging to the polychlorinated biphenyl (PCB) family. PCBs have historically been used in industrial applications due to their chemical stability, thermal resistance, and insulating properties. However, their persistence in the environment and potential ecological effects have led to increased scrutiny and regulatory control. This article explores the chemical properties, historical uses, and modern research trends related to this compound.

The molecular structure of 2,2',3,6'-Tetrachlorobiphenyl consists of a biphenyl core with four chlorine atoms substituted at the 2, 2', 3, and 6' positions. This configuration influences its physicochemical characteristics, including low water solubility (≤0.1 mg/L at 25°C) and high lipophilicity (log Kow ~5.8), which contribute to its bioaccumulation potential. Researchers often study this compound as part of broader investigations into PCB environmental behavior and toxicokinetics.

In analytical chemistry, CAS 41464-47-5 serves as a reference standard for chromatographic methods such as GC-MS and HPLC. Laboratories employ it for calibrating equipment when monitoring persistent organic pollutants (POPs) in soil, water, or biological samples. Recent studies published in journals like Environmental Science & Technology have examined its degradation pathways under various conditions, including photolytic breakdown and microbial metabolism.

Environmental scientists frequently investigate 2,2',3,6'-Tetrachlorobiphenyl in the context of ecosystem health. Data from the Arctic Monitoring and Assessment Programme show that even remote regions exhibit detectable levels of similar PCB congeners, highlighting their long-range transport capacity. This has spurred interest in green remediation technologies, such as phytoremediation using specialized plant species that can metabolize chlorinated compounds.

From a regulatory perspective, 41464-47-5 falls under international agreements like the Stockholm Convention, which restricts PCB production and mandates proper disposal. The U.S. EPA's Toxic Substances Control Act (TSCA) similarly regulates its handling. Compliance with these frameworks requires precise analytical methods to distinguish between different PCB congeners in complex matrices.

Emerging research areas include computational modeling of PCB structure-activity relationships using QSAR (Quantitative Structure-Activity Relationship) approaches. Such studies help predict the environmental fate of lesser-characterized congeners. Additionally, nanotechnology applications for pollutant sensing have shown promise in detecting trace levels of chlorinated biphenyls with improved sensitivity.

Public health discussions often link PCBs to endocrine disruption research, though 2,2',3,6'-Tetrachlorobiphenyl specifically has limited epidemiological data compared to more abundant congeners. The compound's presence in legacy electrical equipment (pre-1979) continues to drive environmental forensics studies aimed at source identification and liability assessment.

In material science, derivatives of chlorinated biphenyls occasionally appear in patent literature for specialized applications like high-temperature lubricants or dielectric fluids, though alternatives are increasingly favored. Recent patents describe synthetic routes to modify the chlorine substitution pattern for reduced environmental persistence while retaining desired functional properties.

For researchers working with CAS No. 41464-47-5, proper laboratory safety protocols are essential, including the use of fume hoods and personal protective equipment (PPE). The compound should be stored in amber glass containers under inert atmosphere to prevent photodegradation, with disposal through licensed hazardous waste handlers.

Ongoing monitoring efforts utilize advanced techniques like isotope ratio mass spectrometry to track PCB sources in the environment. A 2023 study in Chemosphere demonstrated how congener-specific analysis could differentiate between atmospheric deposition and industrial point sources, providing valuable data for environmental policy decisions.